Cas no 418786-13-7 ((4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine)

4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine is a fluorinated amine compound featuring a benzyl group substituted with a fluorine atom at the para position, coupled with a methoxy-substituted isopropylamine moiety. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances electron-withdrawing properties, influencing binding affinity and metabolic stability in drug design. The methoxy and branched alkyl groups contribute to steric and electronic modulation, making it valuable for fine-tuning molecular properties. Its well-defined structure ensures consistency in synthetic applications, while its stability under standard conditions facilitates handling and storage. Suitable for use in specialized organic transformations.

(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine structure

418786-13-7 structure

Product Name:(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine

CAS No:418786-13-7

MF:C₁₁H₁₆FNO

MW:197.24924659729

CID:879571

PubChem ID:2853097

Update Time:2025-10-12

(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine Chemical and Physical Properties

Names and Identifiers

- N-(4-Fluorobenzyl)-1-methoxypropan-2-amine
- (4-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE
- (4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-amine hydrochloride
- (4-fluorobenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: HCl)
- N-[(4-fluorophenyl)methyl]-1-methoxypropan-2-amine
- (4-fluorobenzyl)(2-methoxy-1-methylethyl)amine
- [(4-fluorophenyl)methyl](2-methoxy-isopropyl)amine
- AC1MECPU
- CTK4I5362
- MolPort-000-892-284
- Oprea1_251742
- SBB007235
- SCHEMBL17605007
- VS-04019
- BBL013846
- N-[(4-Fluorophenyl)methyl]-1-methoxy-propan-2-amine
- DTXSID60386110
- 418786-13-7
- AKOS000230688
- AKOS017273245
- CS-0320100
- [(4-fluorophenyl)methyl](1-methoxypropan-2-yl)amine
- AB00089452-01
- STL194206
- (4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine
- MDL： MFCD01454834
- Inchi： 1S/C11H16FNO/c1-9(8-14-2)13-7-10-3-5-11(12)6-4-10/h3-6,9,13H,7-8H2,1-2H3
- InChI Key： NDIIJKZDNPQYTK-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CNC(C)COC

Computed Properties

Exact Mass: 197.12200
Monoisotopic Mass: 197.121592296g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26000
LogP: 2.34110

(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine Pricemore >>

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